Cas no 885520-13-8 (3-Bromo-4-fluoro-6-nitro (1H)indazole)
885520-13-8 structure
Product Name:3-Bromo-4-fluoro-6-nitro (1H)indazole
CAS No:885520-13-8
MF:C7H3BrFN3O2
MW:260.020023584366
CID:3152731
PubChem ID:24728289
Update Time:2025-04-21
3-Bromo-4-fluoro-6-nitro (1H)indazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-4-fluoro-6-nitro (1H)indazole
- 3-Bromo-4-fluoro-6-nitro-1H-indazole
- 3-bromo-4-fluoro-6-nitro-2H-indazole
- 885520-13-8
-
- Inchi: 1S/C7H3BrFN3O2/c8-7-6-4(9)1-3(12(13)14)2-5(6)10-11-7/h1-2H,(H,10,11)
- InChI Key: DAOQXVOEFDRODE-UHFFFAOYSA-N
- SMILES: BrC1=C2C(=CC(=CC2=NN1)[N+](=O)[O-])F
Computed Properties
- Exact Mass: 258.93927Da
- Monoisotopic Mass: 258.93927Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 74.5Ų
3-Bromo-4-fluoro-6-nitro (1H)indazole Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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